Cas no 1260659-22-0 (2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile
• CAS No: 1260659-22-0
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD18262405
• CID: 5168019
• PubChem ID: 50896789
• Update Time: 2026-03-04

2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile
• (3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile
• 2-(3-cyclopropyl-1-methylpyrazol-5-yl)ethanenitrile
• 2-(5-cyclopropyl-2-methylpyrazol-3-yl)acetonitrile
• STL584360
• 1H-Pyrazole-5-acetonitrile, 3-cyclopropyl-1-methyl-

• MDL： MFCD18262405
• Inchi： 1S/C9H11N3/c1-12-8(4-5-10)6-9(11-12)7-2-3-7/h6-7H,2-4H2,1H3
• InChI Key： MQYZMYIJULORSH-UHFFFAOYSA-N
• SMILES： N1=C(C=C(CC#N)N1C)C1CC1

Computed Properties

• Exact Mass: 161.095
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 329.3±27.0 °C at 760 mmHg
• Flash Point: 153.0±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile

Introduction to 2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile (CAS No. 1260659-22-0)

The compound 2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile (CAS No. 1260659-22-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring substituted with a cyclopropyl group and a methyl group, along with an acetonitrile moiety. This combination of functional groups makes it a unique candidate for exploring various chemical and biological properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of anticancer agents. The cyclopropyl group in this compound is known to enhance the stability and bioavailability of molecules, making it a valuable component in drug design. Additionally, the acetonitrile group contributes to the molecule's solubility and reactivity, further enhancing its potential as a lead compound in therapeutic applications.

One of the most promising areas of research involving CAS No. 1260659-22-0 is its role in targeting specific oncogenic pathways. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate key enzymes involved in cell proliferation and apoptosis has been extensively studied, providing insights into its mechanism of action.

In addition to its therapeutic potential, 2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)acetonitrile has also been explored for its applications in materials science. The molecule's unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its broader application in both academic and industrial settings.

The synthesis of CAS No. 1260659-22-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyclopropyl group requires careful control over reaction conditions to ensure high yields and purity. Researchers have also developed novel strategies to optimize the synthesis process, reducing production costs while maintaining the quality of the final product.

From an environmental perspective, the development of sustainable synthetic routes for pyrazole derivatives like CAS No. 1260659-22-0 is crucial. Scientists are increasingly focusing on green chemistry principles to minimize waste and reduce the environmental footprint of chemical manufacturing. Innovations in catalysis and solvent-free reactions are being explored to achieve this goal, ensuring that the production of this compound aligns with global sustainability objectives.

In conclusion, CAS No. 1260659-22-0, or 2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5